Cuprous Oxide

• IUPAC Name: copper(1+);oxygen(2-)
• InChI: InChI=1S/2Cu.O/q2*+1;-2
• InChI Key: KRFJLUBVMFXRPN-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[Cu+].[Cu+]
• Molecular Formula: Cu2O
• DSSTOX Substance ID: DTXSID0034489
• Molecular Weight: 143.09 g/mol
• Physical Description: Yellow, red, or brown solid; Practically insoluble in water; [Merck Index] Dark red powder; [Sigma-Aldrich MSDS], YELLOW, RED OR BROWN CRYSTALLINE POWDER.
• Boiling Point: Decomp at 1800 °C
• Solubility: Crimson, scarlet, vermilion, deep or brownish-red, secondary mineral; adamantine or dull luster; brownish red streak; sol in nitric and concentrated hydrochloric acids; specific gravity: 5.85-6.15; Mohs hardness: 3.5-4 /Cuprite/, Soluble in ammonium hydroxide; in hydrochloric acid forming copper(I) chloride which dissolves in excess hydrochloric acid; with dil sulfuric acid or dil nitric acid the cupric salt is formed and half copper is pptd as the metal., PRACTICALLY INSOLUBLE IN ORGANIC SOLVENTS; SOL IN DILUTE MINERAL ACIDS, SOLN OF AMMONIA & ITS SALTS., Insoluble in water, Soluble in acids and ammonium hydroxide; insoluble in water, For more Solubility (Complete) data for COPPER (I) OXIDE (6 total), please visit the HSDB record page., Solubility in water: none
• Density: 6.0, Relative density (water = 1): 6.0
• Vapor Pressure: Negligible
• Color/Form: Red-brown cubic crystals, Cubic crystals; or microcrystalline powder. Color may be yellow, red or brown depending on the method of preparation and particle size, AMORPHOUS POWDER, COLOR RANGING FROM YELLOW TO RED, Reddish-brown octahedral crystals, For more Color/Form (Complete) data for COPPER (I) OXIDE (7 total), please visit the HSDB record page.
• CAS No.: 1317-39-1
• Melting Point: 1235 °C, 1232 °C

Description

Cuprous oxide (Cu₂O) is a p-type semiconductor with a direct bandgap of 2.0–2.2 eV, making it highly efficient in visible light absorption . It crystallizes in a cubic structure (lattice parameter: ~4.269 Å) and exhibits a distinctive reddish-brown color . Its synthesis methods include hydrothermal growth , electrodeposition , and chemical reduction , with morphology-dependent properties critical for applications in photovoltaics, photocatalysis, and antibacterial coatings .

Cu₂O’s excitonic features, particularly Rydberg excitons, enable quantum optical applications, bridging semiconductor physics and cold-atom research . It is also notable for its low toxicity, cost-effectiveness, and environmental stability, though it gradually oxidizes to CuO in humid conditions .

Preparation Methods

Cuprous Oxide can be synthesized through several methods:

• Oxidation of Copper Metal: : The most straightforward method involves the oxidation of copper metal. The reaction is as follows: [ 4 \text{Cu} + \text{O}_2 \rightarrow 2 \text{Cu}_2\text{O} ] Additives such as water and acids can affect the rate of this reaction and the further oxidation to copper (II) oxides .

• Reduction of Copper (II) Solutions: : this compound can also be produced commercially by reducing copper (II) solutions with sulfur dioxide. Another method involves the reduction of copper (II) acetate with hydrazine: [ 4 \text{Cu(O}_2\text{CCH}_3\text{)}_2 + \text{N}_2\text{H}_4 + 2 \text{H}_2\text{O} \rightarrow 2 \text{Cu}_2\text{O} + 8 \text{CH}_3\text{CO}_2\text{H} + \text{N}_2 ] Aqueous cuprous chloride solutions can also react with a base to yield copper (I) oxide .

Chemical Reactions Analysis

Cuprous Oxide undergoes various chemical reactions:

• Oxidation: : In the presence of oxygen and water, copper (I) oxide can oxidize to form copper (II) hydroxide: [ 2 \text{Cu}_2\text{O} + 4 \text{H}_2\text{O} + \text{O}_2 \rightarrow 4 \text{Cu(OH)}_2 ]

• Reduction: : this compound can be reduced by hydrogen when heated, converting it back to metallic copper.

• Reaction with Acids: : this compound reacts with hydrochloric acid to form copper (I) chloride and water: [ \text{Cu}_2\text{O} + 2 \text{HCl} \rightarrow 2 \text{CuCl} + \text{H}_2\text{O} ]

• Disproportionation: : In acid solutions, copper (I) oxide undergoes disproportionation to produce copper (II) ions and metallic copper .

Scientific Research Applications

Photocatalysis

Overview : Cu₂O serves as an effective photocatalyst due to its ability to absorb visible light and generate reactive oxygen species. Its photocatalytic properties are harnessed in several processes:

• Pollutant Degradation : Cu₂O nanoparticles have demonstrated efficiency in the photodegradation of organic pollutants under solar irradiation. Their large surface area enhances the generation of oxidative species, making them suitable for environmental remediation applications .
• Water Splitting : Recent studies indicate that Cu₂O can be used for solar hydrogen production through water-splitting reactions. It has been highlighted as a cost-effective material for large-scale hydrogen production, with ongoing research aimed at improving its efficiency and durability .

Photovoltaic Applications

Overview : Cu₂O is recognized for its potential in solar energy conversion due to its suitable bandgap (approximately 2.09 eV), which allows it to efficiently absorb sunlight.

• Thin-Film Solar Cells : Cu₂O has been utilized as an absorber layer in thin-film solar cells. Research has shown promising results, with efficiencies reaching up to 6% in certain configurations . The integration of Cu₂O with other materials like ZnO enhances the overall performance of solar cells.
• Dye-Sensitized Solar Cells (DSSCs) : Cu₂O is also explored as a cathode material in DSSCs, where it contributes to improved charge transfer and overall efficiency .

Catalysis

Overview : The catalytic properties of Cu₂O are leveraged in various chemical reactions.

• Organic Synthesis : Cu₂O nanoparticles are effective catalysts for coupling reactions (e.g., C–C and C–N), oxidation-reduction reactions, and multicomponent reactions. Their ability to facilitate these reactions highlights their role in green chemistry and sustainable practices .
• Electrochemical Catalysis : Cu₂O has been studied as a catalyst in electrochemical processes, including CO₂ reduction and water splitting, showcasing its versatility in energy conversion applications .

Sensors

Overview : The unique electrical properties of Cu₂O make it suitable for sensor applications.

• Gas Sensors : Cu₂O-based sensors have been developed for detecting various gases due to their sensitivity and selectivity. Their application in environmental monitoring is particularly noteworthy .
• Biosensors : The biocompatibility of Cu₂O allows its use in biosensing applications, where it can detect biomolecules through electrochemical methods .

Biomedical Applications

Overview : Cu₂O exhibits promising antibacterial properties, making it useful in medical applications.

• Antimicrobial Activity : Studies have shown that the morphology of Cu₂O nanoparticles affects their antibacterial efficacy against pathogens like E. coli. Octahedral shapes have demonstrated superior activity compared to cubic forms due to increased reactive oxygen species generation .
• Drug Delivery Systems : Research is ongoing into the use of Cu₂O nanoparticles as carriers for drug delivery, leveraging their biocompatibility and ability to be functionalized with therapeutic agents .

Summary Table of Applications

Application Area	Specific Uses	Key Findings/Benefits
Photocatalysis	Pollutant degradation, water splitting	Effective under solar irradiation; enhances degradation rates
Photovoltaics	Thin-film solar cells, DSSCs	Promising efficiencies; suitable bandgap for solar absorption
Catalysis	Organic synthesis, electrochemical reactions	Facilitates various coupling and redox reactions
Sensors	Gas sensors, biosensors	High sensitivity; applicable in environmental monitoring
Biomedical	Antimicrobial agents, drug delivery systems	Morphology-dependent activity; potential for therapeutic applications

Case Studies

• Photocatalytic Degradation of Dyes : A study demonstrated the effectiveness of Cu₂O nanoparticles in degrading methylene blue dye under UV light, achieving over 90% degradation within a few hours . This highlights the potential for using Cu₂O in wastewater treatment.
• Solar Hydrogen Production : Research focused on optimizing the interface of Cu₂O-based photocatalysts showed significant improvements in hydrogen production rates when combined with protective overlayers and co-catalysts . This study underscores the material's viability for renewable energy applications.
• Antibacterial Efficacy Assessment : A comparative study on different morphologies of Cu₂O revealed that octahedral nanoparticles exhibited higher antibacterial activity against E. coli than cubic counterparts due to their enhanced surface reactivity .

Mechanism of Action

The mechanism of action of copper (I) oxide, particularly in its nanoparticle form, involves several pathways:

• Antibacterial Activity: : Cuprous Oxide nanoparticles exert antibacterial effects through a contact killing mechanism. They cause severe damage to the bacterial cell envelope, leading to the formation of copper (I)–peptide complexes and the generation of reactive oxygen species (ROS). This results in the inactivation of essential bacterial enzymes and proteins .

• Corrosion Resistance: : this compound acts as a good corrosion-resistant material due to the formation of a thin protective oxide layer on the surface of copper when exposed to air .

Comparison with Similar Compounds

Cuprous Oxide (Cu₂O) vs. Cupric Oxide (CuO)

Table 1: Key Differences Between Cu₂O and CuO

Property	This compound (Cu₂O)	Cupric Oxide (CuO)
Chemical Formula	Cu₂O	CuO
Oxidation State	+1	+2
Crystal Structure	Cubic	Monoclinic
Bandgap	2.0–2.2 eV (direct)	1.3–1.7 eV (indirect)
Color	Reddish-brown	Black
Melting Point	~1,233°C	~1,326°C
Primary Applications	Photovoltaics, photocatalysis, antibacterial coatings	Gas sensors, catalysts, pigments

Key Contrasts in Reactivity and Functionality

• Redox Behavior: Cu₂O acts as a reducing agent, readily oxidizing to CuO in the presence of oxygen: $$ 4\text{Cu}2\text{O} + \text{O}2 \rightarrow 4\text{CuO} $$ . CuO serves as an oxidizing agent, facilitating reactions like carbon monoxide oxidation: $$ 2\text{CuO} + \text{C} \rightarrow 2\text{Cu} + \text{CO}_2 $$ .
• Catalytic Performance :
  • CuO excels in complete combustion of hydrocarbons (e.g., propylene to CO₂), while Cu₂O favors partial oxidation (e.g., propylene to acrolein) .
• Photocatalytic Efficiency: Cu₂O outperforms CuO in visible-light-driven water splitting and organic pollutant degradation due to its narrower bandgap and higher hole mobility . Hydrogen peroxide-treated Cu₂O nanostructures achieve optimal oxygen evolution .

Comparison with Other Copper-Based Compounds

Copper Hydride (CuH) and Copper Hydroxide (CuOH)

• CuOH : A poorly characterized compound with transient existence, often decomposing into Cu₂O and water .

Emerging Trends

• Quantum Technologies: Cu₂O’s Rydberg excitons enable applications in quantum simulation and terahertz field sensing .
• 3D Printing: Cu₂O nanocomposites (≤0.5 wt.%) in resins enhance antibacterial properties without compromising printability .

Biological Activity

Cuprous oxide (Cu₂O) is a compound that has garnered significant interest in various fields, particularly in biomedical applications due to its unique biological activities. This article explores the biological activity of this compound, focusing on its antibacterial, antifungal, and anticancer properties, supported by data tables and case studies.

Overview of this compound

This compound is a red-colored inorganic compound that occurs naturally as a mineral. It is primarily used in antifouling paints, electronic devices, and as a catalyst in various chemical reactions. Its biological activity has been extensively studied, revealing promising applications in medicine and environmental science.

Antibacterial Activity

Numerous studies have demonstrated the antibacterial properties of this compound nanoparticles (CONPs). These nanoparticles exhibit significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

The antibacterial effect of this compound is largely attributed to the generation of reactive oxygen species (ROS) upon exposure to moisture or biological fluids. These ROS can damage cellular components, leading to cell death. The following table summarizes key findings regarding the antibacterial efficacy of this compound:

Study Reference	Bacterial Strains Tested	Concentration (µg/mL)	Efficacy (% Inhibition)
	S. aureus, E. coli	62.5	70-80
	Drug-resistant pathogens	50-200	Up to 85.8
	B. subtilis	100	75

Antifungal Properties

This compound also exhibits antifungal activity. Studies have shown that it can inhibit the growth of various fungal pathogens, making it a potential candidate for treating fungal infections.

Case Study: Antifungal Efficacy

A study evaluated the antifungal effects of this compound against Candida species. The results indicated that CONPs significantly reduced fungal growth at concentrations as low as 50 µg/mL, suggesting their potential use in antifungal therapies.

Anticancer Activity

Recent research highlights the potential of this compound nanoparticles in cancer therapy. CONPs have been shown to selectively induce apoptosis in tumor cells while sparing normal cells.

The anticancer effects of CONPs are believed to involve:

• Induction of Apoptosis : CONPs trigger mitochondrial damage leading to cytochrome c release and activation of caspases (caspase-3 and caspase-9) involved in apoptosis.
• Cell Cycle Arrest : Treatment with CONPs results in G1/G0 phase arrest in cancer cells, inhibiting their proliferation.

The following table summarizes findings from studies on the anticancer effects of this compound:

Study Reference	Cancer Cell Line	Treatment Duration (Days)	Tumor Growth Inhibition (%)
	B16-F10 melanoma	16	65
	Various tumor models	15	Significant reduction

Q & A

Basic Research Questions

Q. What are the primary methods for synthesizing high-purity cuprous oxide (Cu₂O) in laboratory settings, and how do they influence crystallinity?

• Answer : Cu₂O is synthesized via thermal decomposition of copper(II) oxide (CuO) under reducing conditions or electrochemical reduction of copper salts. For controlled crystallinity, parameters like temperature (e.g., 600–900°C for thermal methods) and electrolyte composition (e.g., pH-adjusted CuSO₄ solutions for electrodeposition) must be optimized. X-ray diffraction (XRD) and scanning electron microscopy (SEM) are critical for verifying phase purity and morphology .

Q. How does the solubility of Cu₂O in aqueous environments vary with pH and temperature?

• Answer : Cu₂O solubility in water is pH-dependent due to its amphoteric nature. Under acidic conditions (pH < 4), it dissolves to form Cu⁺ ions, while in alkaline conditions (pH > 10), it reacts to form Cu(OH)₂⁻. Solubility increases with temperature but is limited by decomposition at >100°C. Flow-through cell experiments with pH buffers (e.g., acetate or borate) provide precise solubility data (Table 3-2 in ).

Q. What spectroscopic techniques are most effective for characterizing Cu₂O’s electronic structure and surface defects?

• Answer :

• UV-Vis Spectroscopy : Identifies optical bandgap (~2.1 eV for Cu₂O) and excitonic peaks.
• X-ray Photoelectron Spectroscopy (XPS) : Detects surface oxidation states (Cu⁺ vs. Cu²⁺).
• Photoluminescence (PL) : Reveals defect-related emissions (e.g., oxygen vacancies).
  Cross-referencing with XRD ensures phase consistency .

Advanced Research Questions

Q. How can researchers reconcile contradictory solubility data for Cu₂O in steam cycles reported in prior studies?

• Answer : Discrepancies often arise from inconsistent activity coefficient calculations and buffering agent selection. Reproducibility requires standardized protocols:

• Use high-temperature flow-through cells with in-situ pH monitoring.
• Report activity coefficients using the Pitzer model for ionic strength correction.
• Cross-validate with ICP-MS measurements of dissolved Cu⁺ .

Q. What experimental strategies mitigate Cu₂O’s toxicity risks during handling, and how do these impact data accuracy?

• Answer : Toxicity mitigation involves:

• Controlled Environments : Use gloveboxes for powder handling to prevent inhalation.
• Alternative Synthesis Routes : Aqueous-phase synthesis reduces airborne particulates.
• Biocompatible Coatings : SiO₂ encapsulation minimizes direct exposure but may alter surface reactivity. Toxicity assays (e.g., MTT for cell viability) must accompany material characterization .

Q. How do interfacial charge-transfer dynamics in Cu₂O-based photocatalysts affect catalytic efficiency, and how can these be quantified?

• Answer : Charge recombination at defect sites limits efficiency. Methodological approaches include:

• Transient Absorption Spectroscopy (TAS) : Measures carrier lifetimes (ns–µs timescales).
• Electrochemical Impedance Spectroscopy (EIS) : Quantifies charge-transfer resistance.
• Doping with Transition Metals (e.g., Fe³⁺) : Lowers recombination rates but requires ICP-OES validation of dopant concentration .

Q. What statistical frameworks are optimal for analyzing variability in Cu₂O nanoparticle size distributions synthesized via green chemistry routes?

• Answer : Use non-parametric methods (e.g., Kolmogorov-Smirnov test) for non-Gaussian distributions. Pair with:

• Dynamic Light Scattering (DLS) : For real-time size tracking.
• High-Resolution TEM (HRTEM) : Validates DLS data and identifies aggregation artifacts.
  Report polydispersity indices (PDI) and confidence intervals for reproducibility .

Q. Data Contradiction and Reproducibility

Q. Why do bandgap values for Cu₂O vary across literature, and how can researchers standardize measurements?

• Answer : Variations stem from:

• Synthesis Conditions : Oxygen vacancies reduce bandgaps.
• Measurement Techniques : Tauc plots (UV-Vis) vs. DFT calculations.
  Standardization requires:
• Reporting synthesis parameters (temperature, precursor purity).
• Using certified reference materials (e.g., NIST-standard Cu₂O) for instrument calibration .

Q. How should researchers address discrepancies in reported photocatalytic degradation rates of organic pollutants using Cu₂O?

• Answer : Normalize rates by surface area (BET analysis) and light intensity (calibrated radiometers). Discrepancies often arise from:

• Unaccounted reactant adsorption on Cu₂O surfaces.
• Variation in pollutant initial concentrations.
  Include control experiments with dark adsorption and radical scavengers (e.g., tert-butanol for •OH) .

Q. Methodological Resources

Q. What guidelines ensure rigorous reporting of Cu₂O research in peer-reviewed journals?

• Answer : Follow the Beilstein Journal of Organic Chemistry standards:
• Experimental Section : Detail synthesis steps, equipment models, and purity of reagents.
• Data Availability : Deposit raw XRD, XPS, and solubility data in repositories (e.g., Zenodo).
• Supporting Information : Include SEM/TEM micrographs and full spectroscopic datasets .

Table 1 : Key Physicochemical Properties of Cu₂O

Property	Value	Measurement Technique	Reference
Melting Point	1,326°C	Differential Thermal Analysis
Bandgap (Direct)	2.1–2.2 eV	UV-Vis + Tauc Plot
Solubility in Water (25°C)	0.0012 g/L (pH 7)	Flow-Through Cell + ICP-MS
Carrier Lifetime	20–50 ns	Transient Absorption